Cas no 2172270-89-0 (2-propyl-6-(trifluoromethyl)quinazoline-4-carboxylic acid)

• Product Name: 2-propyl-6-(trifluoromethyl)quinazoline-4-carboxylic acid
• CAS No: 2172270-89-0
• MF: C₁₃H₁₁F₃N₂O₂
• MW: 284.233853578568
• CID: 5961882
• PubChem ID: 165520180
• Update Time: 2025-11-05

2-propyl-6-(trifluoromethyl)quinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-propyl-6-(trifluoromethyl)quinazoline-4-carboxylic acid
• 2172270-89-0
• EN300-1267540

• Inchi： 1S/C13H11F3N2O2/c1-2-3-10-17-9-5-4-7(13(14,15)16)6-8(9)11(18-10)12(19)20/h4-6H,2-3H2,1H3,(H,19,20)
• InChI Key： RXSMRSUXPBSQSS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C=1)=C(C(=O)O)N=C(CCC)N=2)(F)F

Computed Properties

• Exact Mass: 284.07726208g/mol
• Monoisotopic Mass: 284.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-propyl-6-(trifluoromethyl)quinazoline-4-carboxylic acid

2-Propyl-6-(Trifluoromethyl)Quinazoline-4-Carboxylic Acid: A Comprehensive Overview

The compound 2-propyl-6-(trifluoromethyl)quinazoline-4-carboxylic acid, with the CAS number 2172270-89-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the broader class of quinazoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a quinazoline ring system, which is a bicyclic aromatic heterocycle, substituted with a propyl group at the 2-position and a trifluoromethyl group at the 6-position, along with a carboxylic acid moiety at the 4-position.

The quinazoline scaffold has been extensively studied due to its ability to interact with various biological targets, including kinases, proteases, and other enzymes. The substitution pattern in 2-propyl-6-(trifluoromethyl)quinazoline-4-carboxylic acid introduces unique electronic and steric properties that enhance its bioactivity. Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting cancer, inflammation, and infectious diseases.

One of the most notable aspects of this compound is its ability to modulate cellular signaling pathways. For instance, research has demonstrated that 2-propyl-6-(trifluoromethyl)quinazoline-4-carboxylic acid can inhibit key enzymes involved in tumor progression, such as matrix metalloproteinases (MMPs). These enzymes play a critical role in extracellular matrix remodeling and are often overexpressed in various cancers. By inhibiting MMPs, this compound may help in preventing tumor invasion and metastasis.

In addition to its enzymatic inhibitory properties, this compound has also shown promise as an anti-inflammatory agent. Experimental data indicate that it can suppress the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are central mediators of inflammatory responses. This dual functionality—anticancer and anti-inflammatory—positions 2-propyl-6-(trifluoromethyl)quinazoline-4-carboxylic acid as a versatile candidate for multitarget drug design.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, cyclizations, and oxidations. Researchers have optimized synthetic routes to achieve high yields and purity levels, ensuring its suitability for preclinical studies. Moreover, recent advancements in green chemistry have enabled the development of environmentally friendly methods for synthesizing this compound, aligning with current sustainability goals in pharmaceutical manufacturing.

From a structural perspective, the trifluoromethyl group at the 6-position contributes significantly to the compound's lipophilicity and stability. This substitution pattern enhances its ability to penetrate cellular membranes and bind to target proteins with high affinity. Similarly, the propyl group at the 2-position introduces additional steric bulk, which can influence selectivity towards specific biological targets.

Preclinical studies conducted on 2-propyl-6-(trifluoromethyl)quinazoline-4-carboxylic acid have revealed encouraging pharmacokinetic profiles. The compound exhibits good oral bioavailability and favorable distribution characteristics across various tissues. These attributes are crucial for developing it into an effective therapeutic agent with minimal side effects.

In terms of safety evaluation, toxicity studies have demonstrated that this compound has a low toxicity profile at therapeutically relevant doses. However, further investigations are required to fully characterize its long-term safety and potential for off-target effects.

The development of quinazoline derivatives like 2-propyl-6-(trifluoromethyl)quinazoline-4-carboxylic acid represents a significant advancement in medicinal chemistry. By leveraging modern computational tools and experimental techniques, researchers can continue to refine this class of compounds to address unmet medical needs.

In conclusion, 2-propyl-6-(trifluoromethyl)quinazoline-4-carboxylic acid stands out as a promising candidate in drug discovery due to its unique chemical structure, diverse biological activities, and favorable pharmacokinetic properties. As research progresses, this compound holds the potential to contribute significantly to the development of novel therapeutics for various diseases.